Cas no 2138065-13-9 (3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138065-13-9
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 6389394
• PubChem ID: 165490935
• Update Time: 2025-05-24

3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138065-13-9
• EN300-1159067
• 3-(dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol
• 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C9H16F3NO/c1-13(2)8-5-6(14)3-4-7(8)9(10,11)12/h6-8,14H,3-5H2,1-2H3
• InChI Key： PVPMTXLONBBZFT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(C)C)O)(F)F

Computed Properties

• Exact Mass: 211.11839862g/mol
• Monoisotopic Mass: 211.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol

Professional Introduction to 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138065-13-9)

3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol, with the CAS number 2138065-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyclohexane backbone substituted with a dimethylamino group at the 3-position and a trifluoromethyl group at the 4-position, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The structural motif of 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol combines the versatility of the cyclohexane ring with the electron-withdrawing effect of the trifluoromethyl group and the basicity provided by the dimethylamino moiety. This combination not only imparts distinct physicochemical properties but also opens up diverse synthetic possibilities for its derivatives. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules, making it a valuable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The compound 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol has been explored in several preclinical studies due to its potential as an intermediate or building block in synthesizing bioactive molecules. Its unique structural features make it an attractive scaffold for designing molecules with targeted biological activities.

One of the most compelling aspects of 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol is its potential application in the development of central nervous system (CNS) drugs. The cyclohexane ring provides a stable core structure, while the dimethylamino group can serve as a pharmacophore for interacting with specific neurological targets. Additionally, the trifluoromethyl group can modulate the pharmacokinetic properties of derived compounds, potentially leading to improved bioavailability and reduced susceptibility to metabolic degradation.

The compound has also shown promise in the realm of anti-inflammatory and immunomodulatory therapies. Studies have indicated that derivatives of this scaffold can interact with various inflammatory pathways, offering a potential therapeutic edge over existing treatments. The ability to fine-tune the electronic and steric properties of these derivatives allows for the customization of biological activity, making them suitable for addressing specific inflammatory conditions.

The synthesis of 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve high yields and enantioselectivity. These synthetic approaches not only facilitate access to this compound but also provide insights into developing similar scaffolds for future drug candidates.

The pharmacological evaluation of 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol and its derivatives has revealed intriguing biological activities. Preclinical studies have demonstrated its potential as an agonist or antagonist for various receptors and enzymes relevant to human health. For instance, some derivatives have shown efficacy in models of pain relief, anxiety reduction, and neuroprotection. These findings underscore the compound's significance as a lead molecule in medicinal chemistry.

The growing interest in fluorinated compounds underscores their importance in modern drug design. The trifluoromethyl group in 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol contributes to its unique properties by influencing electronic distributions, solubility, and metabolic interactions. This has led to an increased focus on understanding how fluorine substitution affects molecular behavior, paving the way for more rational drug design strategies.

In conclusion, 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138065-13-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its structural features and synthetic versatility make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play an increasingly important role in drug discovery and development.